molecular formula C8H11NO2 B8741675 5-(tert-Butyl)oxazole-2-carbaldehyde

5-(tert-Butyl)oxazole-2-carbaldehyde

Cat. No.: B8741675
M. Wt: 153.18 g/mol
InChI Key: PXCITRFXUWRCHZ-UHFFFAOYSA-N
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Description

5-(tert-Butyl)oxazole-2-carbaldehyde is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11NO2

Molecular Weight

153.18 g/mol

IUPAC Name

5-tert-butyl-1,3-oxazole-2-carbaldehyde

InChI

InChI=1S/C8H11NO2/c1-8(2,3)6-4-9-7(5-10)11-6/h4-5H,1-3H3

InChI Key

PXCITRFXUWRCHZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CN=C(O1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of oxalyl chloride (45 mL, 90 mmole) at −78 deg C. under argon was added dropwise dimethyl sulfoxide (8.80 mL, 124 mmole). The reaction mixture was stirred at −78 deg C. for 10 min., and was treated with a solution of 2-hydroxymethyl-5-t-butyloxazole (11.7 g, 75.1 mmole) in anhydrous methylene chloride (30 mL) over 20 min. The mixture was stirred at this temperature for 1 hour, then triethylamine was added slowly (31.0 mL, 222 mmole), during which the reaction mixture became a yellowish slurry. After stirring at −78 deg C. for 20 min, the reaction mixture was warmed to room temperature, added with methylene chloride (100 mL) and stirred for 1 hour. The solid was filtered off and washed with EtOAc. The filtrate was washed with 5% aqueous citric acid (100 mL) and brine (50 mL), dried over MgSO4. Concentration and column chromatography (silica gel, EtOAc/hexane 1:4) afforded 2-formyl-5-t-butyloxazole as a light yellow oil (10.1 g).
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45 mL
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8.8 mL
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11.7 g
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30 mL
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100 mL
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